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  3. Methyl 6-({2-[4-bromo-2-(trifluoromethyl)anilino]-2-oxoethyl}sulfanyl)-5-cyano-4-(4-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydro-3-pyridinecarboxylate
Methyl 6-({2-[4-bromo-2-(trifluoromethyl)anilino]-2-oxoethyl}sulfanyl)-5-cyano-4-(4-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydro-3-pyridinecarboxylate Methyl 6-({2-[4-bromo-2-(trifluoromethyl)anilino]-2-oxoethyl}sulfanyl)-5-cyano-4-(4-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydro-3-pyridinecarboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0880425
InChI: InChI=1S/C24H19BrF3N3O5S/c1-35-14-6-3-12(4-7-14)19-15(10-29)22(31-21(33)20(19)23(34)36-2)37-11-18(32)30-17-8-5-13(25)9-16(17)24(26,27)28/h3-9,19-20H,11H2,1-2H3,(H,30,32)(H,31,33)
SMILES: COC1=CC=C(C=C1)C2C(C(=O)NC(=C2C#N)SCC(=O)NC3=C(C=C(C=C3)Br)C(F)(F)F)C(=O)OC
Molecular Formula: C24H19BrF3N3O5S
Molecular Weight: 598.4 g/mol

Methyl 6-({2-[4-bromo-2-(trifluoromethyl)anilino]-2-oxoethyl}sulfanyl)-5-cyano-4-(4-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydro-3-pyridinecarboxylate

CAS No.:

Cat. No.: VC0880425

Molecular Formula: C24H19BrF3N3O5S

Molecular Weight: 598.4 g/mol

* For research use only. Not for human or veterinary use.

Methyl 6-({2-[4-bromo-2-(trifluoromethyl)anilino]-2-oxoethyl}sulfanyl)-5-cyano-4-(4-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydro-3-pyridinecarboxylate -

Specification

Molecular Formula C24H19BrF3N3O5S
Molecular Weight 598.4 g/mol
IUPAC Name methyl 6-[2-[4-bromo-2-(trifluoromethyl)anilino]-2-oxoethyl]sulfanyl-5-cyano-4-(4-methoxyphenyl)-2-oxo-3,4-dihydro-1H-pyridine-3-carboxylate
Standard InChI InChI=1S/C24H19BrF3N3O5S/c1-35-14-6-3-12(4-7-14)19-15(10-29)22(31-21(33)20(19)23(34)36-2)37-11-18(32)30-17-8-5-13(25)9-16(17)24(26,27)28/h3-9,19-20H,11H2,1-2H3,(H,30,32)(H,31,33)
Standard InChI Key QUMQFMJHOXGOBD-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)C2C(C(=O)NC(=C2C#N)SCC(=O)NC3=C(C=C(C=C3)Br)C(F)(F)F)C(=O)OC
Canonical SMILES COC1=CC=C(C=C1)C2C(C(=O)NC(=C2C#N)SCC(=O)NC3=C(C=C(C=C3)Br)C(F)(F)F)C(=O)OC

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